4-bromo-2,5-dichloro-1,3-thiazole

Specification

• CAS No.: 1005346-24-6
• Molecular Formula: C3BrCl2NS
• Molecular Weight: 232.91 g/mol
• IUPAC Name: 4-bromo-2,5-dichloro-1,3-thiazole
• Standard InChI: InChI=1S/C3BrCl2NS/c4-1-2(5)8-3(6)7-1
• Standard InChI Key: ICXKVLPOAOFCIZ-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(SC(=N1)Cl)Cl)Br

Introduction

4-Bromo-2,5-dichloro-1,3-thiazole is a halogenated heterocyclic compound belonging to the thiazole family. Thiazoles are five-membered rings consisting of sulfur, nitrogen, and three carbon atoms, often substituted with various functional groups to enhance their chemical and biological properties. This compound, in particular, features bromine and chlorine substituents, which contribute to its reactivity and potential applications.

Synthesis and Preparation

While specific synthesis methods for 4-bromo-2,5-dichloro-1,3-thiazole are not detailed in the available literature, thiazoles are generally synthesized through reactions involving thiourea or thioamides with appropriate halogenated precursors. For example, related compounds like 2-substituted 4-(2,5-dichloro thienyl)-1,3-thiazoles are synthesized by reacting 2-bromo-1-(2,5-dichlorothien-3-yl) ethanone with thiourea and substituted thioamides.

Safety and Hazards

Halogenated compounds like 4-bromo-2,5-dichloro-1,3-thiazole can pose health risks due to their potential toxicity. General hazards associated with similar compounds include skin irritation, eye irritation, and respiratory tract irritation. Handling such chemicals requires proper protective equipment and adherence to safety protocols.